Lodoxamide-15N2,d2
Description
Lodoxamide-15N2,d2 is a deuterated and nitrogen-15 isotopically labeled derivative of lodoxamide, a mast cell stabilizer used to treat allergic conjunctivitis. The incorporation of two stable isotopes (15N and deuterium) enhances its utility in pharmacokinetic and metabolic studies, enabling precise tracking of molecular pathways and metabolite identification via mass spectrometry or nuclear magnetic resonance (NMR) .
Properties
Molecular Formula |
C₁₁H₄D₂ClN¹⁵N₂O₆ |
|---|---|
Molecular Weight |
315.63 |
Synonyms |
2,2’-[(2-Chloro-5-cyano-1,3-phenylene)diimino]bis[2-oxo-acetic Acid-15N2,d2; Thilomide-15N2,d2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Isotopic Characteristics
The table below compares key properties of Lodoxamide-15N2,d2 with structurally or functionally analogous isotope-labeled compounds:
*Note: this compound data are inferred based on its parent compound and isotopic labeling trends.
Advantages and Limitations
- This compound : Dual labeling improves detection specificity but may increase synthesis complexity and cost.
- 1,2-Benzenediamine-15N2 : Single isotopic label (¹⁵N) simplifies synthesis but limits multi-tracer applications compared to dual-labeled compounds.
- Rufinamide-15N-d2 : Combines metabolic stability (via deuterium) with isotopic tracing but is restricted to neurological research contexts .
Research Findings and Data
Isotopic Labeling Efficacy
- 1,2-Benzenediamine-15N2 : Demonstrated 98% isotopic enrichment in metabolic pathway studies, enabling precise tracking of aromatic amine derivatives in vivo .
- Rufinamide-15N-d2: Showed a 40% reduction in hepatic clearance compared to non-deuterated forms, highlighting deuterium’s role in prolonging drug half-life .
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